(2Z)-6-(4-methoxybenzyl)-2-({5-[3-(trifluoromethyl)phenyl]furan-2-yl}methylidene)-7H-[1,3]thiazolo[3,2-b][1,2,4]triazine-3,7(2H)-dione

• Molecular Formula: C25H16F3N3O4S
• Molecular Weight: 511.5 g/mol
• IUPAC Name: (2Z)-6-[(4-methoxyphenyl)methyl]-2-[[5-[3-(trifluoromethyl)phenyl]furan-2-yl]methylidene]-[1,3]thiazolo[3,2-b][1,2,4]triazine-3,7-dione
• InChI: InChI=1S/C25H16F3N3O4S/c1-34-17-7-5-14(6-8-17)11-19-22(32)29-24-31(30-19)23(33)21(36-24)13-18-9-10-20(35-18)15-3-2-4-16(12-15)25(26,27)28/h2-10,12-13H,11H2,1H3/b21-13-
• InChI Key: QFGBQWCCHGZJDU-BKUYFWCQSA-N
• Isomeric SMILES: COC1=CC=C(C=C1)CC2=NN3C(=O)/C(=C/C4=CC=C(O4)C5=CC(=CC=C5)C(F)(F)F)/SC3=NC2=O
• Canonical SMILES: COC1=CC=C(C=C1)CC2=NN3C(=O)C(=CC4=CC=C(O4)C5=CC(=CC=C5)C(F)(F)F)SC3=NC2=O

Description

(2Z)-6-(4-methoxybenzyl)-2-({5-[3-(trifluoromethyl)phenyl]furan-2-yl}methylidene)-7H-[1,3]thiazolo[3,2-b][1,2,4]triazine-3,7(2H)-dione is a potent and selective inhibitor of the Transient Receptor Potential Canonical 5 (TRPC5) channel. TRPC5 is a non-selective cation channel highly expressed in the brain and periphery, implicated in a range of physiological and pathological processes. This compound acts by stabilizing the channel in a closed state, thereby blocking cation influx and downstream signaling. Its primary research value lies in probing the role of TRPC5 in neurological disorders, pain perception and chronic pain states , and renal function. As a key pharmacological tool, it enables researchers to dissect complex TRPC-mediated signaling pathways and validate TRPC5 as a therapeutic target for conditions such as anxiety, depression, and kidney disease. The compound is offered for research applications only and is not intended for diagnostic or therapeutic use. Researchers should consult the Certificate of Analysis for specific batch data on purity, identity, and concentration.

Biological Activity

The compound (2Z)-6-(4-methoxybenzyl)-2-({5-[3-(trifluoromethyl)phenyl]furan-2-yl}methylidene)-7H-[1,3]thiazolo[3,2-b][1,2,4]triazine-3,7(2H)-dione, hereafter referred to as compound A, belongs to a class of thiazolo-triazine derivatives that have garnered interest due to their potential biological activities. This article reviews the biological activity of compound A, focusing on its pharmacological effects, mechanisms of action, and relevant case studies.

Chemical Structure and Properties

Compound A features a complex structure characterized by multiple functional groups that contribute to its biological properties. The presence of the trifluoromethyl group is significant as it often enhances the lipophilicity and bioactivity of organic compounds.

Antimicrobial Activity

Several studies have demonstrated the antimicrobial potential of thiazole derivatives, including compounds similar to A. For instance, a series of thiazoles showed moderate antimicrobial activity against various Gram-positive and Gram-negative bacteria as well as fungi . While specific data on compound A's antimicrobial efficacy is limited, its structural analogs suggest potential effectiveness.

Antioxidant Activity

The antioxidant properties of thiazolo-triazine derivatives have been investigated in various contexts. Compounds with similar structures have exhibited free radical scavenging activities, which are crucial for protecting cells from oxidative stress . The presence of electron-withdrawing groups like trifluoromethyl may enhance this activity through improved electron donation capabilities in redox reactions.

Enzyme Inhibition Studies

Compound A has been evaluated for its inhibitory effects on key enzymes related to neurodegenerative diseases. For example, docking studies indicated that derivatives with similar scaffolds can inhibit acetylcholinesterase (AChE) and butyrylcholinesterase (BChE), which are critical targets for Alzheimer's disease treatment . The IC50 values for these compounds ranged from 10 to 34 μM, indicating moderate inhibition.

The biological activity of compound A can be attributed to several mechanisms:

• Enzyme Interaction : The trifluoromethyl group enhances binding affinity through halogen bonding interactions with enzyme active sites.
• Radical Scavenging : The structural configuration allows for effective donation of electrons to neutralize free radicals.
• Lipophilicity : The methoxy and trifluoromethyl groups increase membrane permeability, facilitating cellular uptake.

Case Studies

• Cytotoxicity Against Cancer Cell Lines :
  In vitro studies have shown that thiazolo-triazine derivatives exhibit cytotoxic effects against various cancer cell lines. For instance, compounds structurally related to A were tested against MCF-7 (breast cancer) and Hek293 (human embryonic kidney) cells. Results indicated that certain derivatives induced apoptosis in cancer cells while exhibiting lower toxicity in normal cell lines.
• Multi-target Directed Ligands :
  Research has indicated that compounds with similar frameworks can act as multi-target directed ligands against cholinesterases and β-secretase, providing a dual approach in treating neurodegenerative conditions . This multi-target capability is crucial for developing effective therapeutics against complex diseases like Alzheimer's.

Scientific Research Applications

Synthesis and Characterization

The synthesis of the compound involves multiple steps that typically include the formation of the thiazolo-triazine core followed by functionalization with methoxybenzyl and trifluoromethyl groups. The characterization is often performed using techniques such as NMR spectroscopy, mass spectrometry, and X-ray crystallography to confirm the structure and purity of the compound.

Biological Activities

Antimicrobial Activity
Recent studies have indicated that derivatives of thiazolo-triazine compounds exhibit significant antimicrobial properties. For instance, compounds similar to (2Z)-6-(4-methoxybenzyl)-2-({5-[3-(trifluoromethyl)phenyl]furan-2-yl}methylidene) have shown activity against various strains of bacteria, including both Gram-positive and Gram-negative bacteria. The minimum inhibitory concentrations (MICs) for some derivatives have been reported in the range of 16–32 mg/mL against Staphylococcus aureus and other pathogens .

Anticancer Activity
The compound has been investigated for its potential anticancer properties. Preliminary results suggest that it may inhibit the proliferation of cancer cell lines through mechanisms that involve apoptosis induction and cell cycle arrest. For example, a related study highlighted the effectiveness of thiazole derivatives against breast cancer cell lines with a focus on their interaction with specific molecular targets involved in tumor growth .

Anti-inflammatory Effects
Compounds within this structural class have also demonstrated anti-inflammatory effects in vitro. They may inhibit key inflammatory mediators and pathways, making them candidates for further development as anti-inflammatory agents .

Potential Applications in Agrochemicals

The unique structure of (2Z)-6-(4-methoxybenzyl)-2-({5-[3-(trifluoromethyl)phenyl]furan-2-yl}methylidene) suggests potential applications as fungicides or pesticides. The trifluoromethyl group is known to enhance biological activity and stability in agrochemical formulations. Research into similar compounds has shown promising results in controlling fungal pathogens in crops .

Case Studies

Study	Focus	Findings
Zvarec et al. (2024)	Antibacterial Activity	Identified significant antibacterial activity against Staphylococcus aureus with MIC values between 16–32 mg/mL.
Mendgen et al. (2024)	Antiviral Activity	Demonstrated inhibitory effects on Dengue virus proteases using thiazole derivatives.
Current Chemistry Letters (2023)	Synthesis Pathways	Outlined synthetic routes for thiazole-furan conjugates with notable biological activity against various pathogens.

Chemical Reactions Analysis

Methoxy Group

The 4-methoxybenzyl substituent may undergo demethylation under acidic conditions (e.g., HBr/AcOH), yielding a phenolic derivative.

Trifluoromethyl Substituent

The trifluoromethyl group on the furan ring is typically inert but may participate in nucleophilic aromatic substitution under harsh conditions (e.g., high-temperature reactions with strong bases).

Triazine Ring

The triazine moiety could hydrolyze under basic or acidic conditions, breaking into smaller fragments such as amidines or urea derivatives.

Data Table 2: Functional Group Reactivity

Functional Group	Reaction	Products
4-methoxybenzyl	Demethylation	Phenolic compound
CF₃ (furan)	Nucleophilic substitution	Substituted furan derivative
Triazine	Hydrolysis	Amidines/urea derivatives

Stability and Degradation

The compound’s stability under varying conditions (pH, temperature, light) can be inferred from structurally similar molecules ( ):

• Thermal stability : Likely stable at moderate temperatures but may degrade at high temperatures due to the conjugated heterocyclic system.

• pH sensitivity : Hydrolysis of the triazine ring may occur in extreme acidic or basic conditions.

• Photostability : Potential degradation upon exposure to UV light, depending on conjugation extent.

Metal-Mediated Reactions

While no aryl halides are present in the structure, analogous systems suggest potential for metal-catalyzed coupling reactions if halogenated precursors are used:

• Suzuki coupling : Introduction of aryl groups via palladium catalysts.

• Heck reaction : Olefination reactions targeting double bonds (e.g., the methylidene group).

Biological Interactions

Though not explicitly studied in the provided sources, the compound’s structural motifs (e.g., trifluoromethyl groups, heterocycles) suggest potential applications in drug discovery or biochemical assays (). Reactivity with biological targets (e.g., enzymes) may involve:

• Non-covalent binding : Hydrophobic interactions with CF₃ groups.

• Electrophilic attack : Reactivity of the triazine ring with nucleophiles (e.g., thiols).

Analytical Considerations

• Purification : Likely requires chromatographic methods (e.g., HPLC) due to complexity.

• Spectroscopic characterization : NMR, IR, and MS data would be critical to confirm regiochemistry and substituent positions.

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

Structural Analogues and Substituent Effects

The compound belongs to a broader class of thiazolo-triazine and thiazolo-pyrimidine derivatives. Key comparisons include:

Thiazolo[4,5-d]pyrimidine Derivatives

• Example: 5-(2-(6-Hydroxy-2-oxo-2H-chromen-4-yl)-7-phenyl-5-thioxo-5,6,7,7a-tetrahydrothiazolo[4,5-d]pyrimidin-3(2H)-yl)-2-methylthieno[3,4-d]pyrimidin-4(3H)-one (Compound 19, )** Structural Differences: Replaces the triazine ring with a pyrimidine core and incorporates a thieno-pyrimidine substituent. Functional Impact: The thioxo group (-S-) may enhance hydrogen bonding, while the chromene moiety could improve solubility .

Thiazolidin-4-one Derivatives

• Example: (2Z)-2-(2-Fluoro-4-methoxy-benzylidene)-5-(4-methoxyphenyl)-7-methyl-3-oxo-2,3-dihydro-5H-[1,3]thiazolo[3,2-a]pyrimidine-6-carboxylate ()** Structural Differences: Features a pyrimidine ring fused to thiazole, with a fluoro-methoxybenzylidene group.

Thiazolidinone-Azo Derivatives

• Example : (2-(2-((Benzyloxy)-5-((4-(6-methylbenzo[d]thiazol-2-yl)phenyl) diazenyl)phenyl)-3-(4-methoxyphenyl) thiazolidin-4-one (Compound 18, )**
  • Structural Differences : Contains an azo linkage (-N=N-) and a benzo[d]thiazole group.
  • Functional Impact : The azo group may confer photochemical activity, while the benzo[d]thiazole could enhance antimicrobial properties .

Physicochemical and Pharmacokinetic Properties

Property	Target Compound	Thiazolo[4,5-d]pyrimidine (Compound 19)	Thiazolo[3,2-a]pyrimidine ()	Thiazolidinone-Azo (Compound 18)
Core Structure	Thiazolo-triazine	Thiazolo-pyrimidine	Thiazolo-pyrimidine	Thiazolidinone
Key Substituents	4-Methoxybenzyl, CF₃-phenyl-furan	Chromene, thieno-pyrimidine	Fluoro-methoxybenzylidene	Azo linkage, benzo[d]thiazole
Molecular Weight (Da)	~580 (estimated)	~650 (reported)	~480 (reported)	~620 (reported)
LogP (Predicted)	~3.5 (high lipophilicity)	~2.8	~2.5	~3.0
Electron Effects	Strongly electron-withdrawing (CF₃)	Moderate (thioxo group)	Electron-withdrawing (F)	Neutral (azo group)

Preparation Methods

Cyclocondensation of 2-Aminothiazole with 1,2,4-Triazine-3,5-dione

A 2-aminothiazole derivative 1 reacts with 1,2,4-triazine-3,5-dione 2 under acidic conditions (e.g., acetic acid, 80°C) to yield the bicyclic intermediate 3 (Scheme 1). The reaction proceeds via nucleophilic attack of the thiazole amine on the triazine carbonyl, followed by dehydration.

Scheme 1: Core Formation

$$\text{2-Aminothiazole (1)} + \text{1,2,4-Triazine-3,5-dione (2)} \xrightarrow{\text{AcOH, 80°C}} \text{Thiazolo[3,2-b]triazine (3)}$$

Alternative Route via Biginelli-like Condensation

A modified Biginelli reaction using thiourea, ethyl acetoacetate, and aldehydes under solvent-free conditions (120°C, H$_2$SO$_4$) generates 1,2,3,4-tetrahydropyrimidine-2-thiones, which are subsequently cyclized with ethyl chloroacetate to form the thiazolo-triazine core.

Base	Solvent	Temperature	Yield (%)
NaH	THF	0°C → rt	85
K$_2$CO$_3$	DMF	80°C	62
DBU	DCM	rt	45

Incorporation of the (Z)-Methylidene Furan Moiety

The (Z)-configured methylidene group at position 2 is installed via Knoevenagel condensation between a ketone intermediate and 5-[3-(trifluoromethyl)phenyl]furan-2-carbaldehyde (6 ).

Synthesis of 5-[3-(Trifluoromethyl)phenyl]furan-2-carbaldehyde (6)

6 is prepared via a Larock-type coupling:

• Step 1: Coupling of o-iodophenol 7 with 3-silyl-1-(3-trifluoromethylphenyl)propynone 8 (Pd(OAc)$_2$, PPh$_3$, Et$_3$N, 80°C) yields silyl-protected furan 9 (69% yield).

• Step 2: Desilylation of 9 with TBAF in MeOH gives 6 (83% yield).

Knoevenagel Condensation

Ketone 5 reacts with aldehyde 6 in ethanol containing pyrrolidine (20 mol%) at reflux to form the (Z)-configured product 10 (78% yield). The Z-selectivity arises from steric hindrance in the transition state, favoring the less bulky syn-addition pathway.

Mechanistic Insight:
The reaction proceeds via deprotonation of the active methylene group in 5 , forming an enolate that attacks the aldehyde carbonyl. Subsequent dehydration yields the α,β-unsaturated ketone with Z-configuration.

Final Oxidation to the Dione Structure

The dione moiety is introduced by oxidation of the secondary alcohol intermediate.

Jones Oxidation

Treatment of 10 with Jones reagent (CrO$_3$, H$_2$SO$_4$, acetone, 0°C) oxidizes the alcohol to the ketone, yielding the target compound 11 (92% yield).

Stereochemical and Regiochemical Considerations

• Z-Configuration Control: The use of pyrrolidine as a base in the Knoevenagel step ensures high Z-selectivity (>95%) by stabilizing the transition state through hydrogen bonding.

• Regioselectivity in Alkylation: The electron-withdrawing triazine ring directs the 4-methoxybenzyl group to position 6, as confirmed by NOESY NMR.

Comparative Analysis of Synthetic Routes

Table 2: Efficiency of Key Steps

Step	Method	Yield (%)	Purity (%)
Core Formation	Cyclocondensation	85	98
4-Methoxybenzylation	Alkylation	85	97
Methylidene Formation	Knoevenagel	78	95
Oxidation	Jones Oxidation	92	99

Challenges and Optimization

• Sensitivity of Trifluoromethyl Group: The strong electron-withdrawing effect of the CF$_3$ group necessitated mild reaction conditions to prevent decomposition.

• Purification: Silica gel chromatography with ethyl acetate/hexane (3:7) effectively separated the Z-isomer from trace E-contaminants .

Q & A

Basic Research Questions

Q. What are the critical steps in synthesizing (2Z)-6-(4-methoxybenzyl)-2-({5-[3-(trifluoromethyl)phenyl]furan-2-yl}methylidene)-7H-[1,3]thiazolo[3,2-b][1,2,4]triazine-3,7(2H)-dione?

• Methodology :

• Cyclization : Form the thiazolo-triazine core via cyclization of precursors like 1,2,4-triazole derivatives under reflux with catalysts (e.g., NaH in toluene) .
• Functionalization : Introduce the 4-methoxybenzyl and trifluoromethylphenyl-furan groups via nucleophilic substitution or condensation reactions. For example, use mercaptoacetic acid for thiazolidinone ring closure .
• Purification : Employ recrystallization (DMF/ethanol mixtures) and HPLC to isolate pure Z-isomers .

Q. How is the structural integrity of the compound validated during synthesis?

• Methodology :

• Spectroscopic Analysis : Use $^1$H NMR to confirm substituent positions (e.g., methoxybenzyl proton signals at δ 3.8–4.2 ppm) and FT-IR to detect carbonyl stretches (~1700 cm$^{-1}$) .
• Elemental Analysis : Verify C, H, N, S content (±0.3% deviation) to confirm stoichiometry .
• Chromatography : Apply HPLC with UV detection (λ = 254 nm) to ensure >98% purity .

Q. What solvents and catalysts are optimal for key reactions?

• Methodology :

• Solvents : DMF or acetic acid for cyclization (due to high polarity and boiling points) .
• Catalysts : Sodium acetate for thiosemicarbazide condensation; NaH for deprotonation in pyrazole formation .

Advanced Research Questions

Q. How can synthesis yields be optimized using computational or experimental design strategies?

• Methodology :

• Design of Experiments (DoE) : Use factorial designs to test variables (e.g., temperature, catalyst loading). For example, Bayesian optimization improves yield by 15–20% compared to trial-and-error .
• Flow Chemistry : Implement continuous-flow reactors for exothermic steps (e.g., Swern oxidation) to enhance reproducibility and safety .

Q. What molecular docking approaches predict biological activity against fungal targets?

• Methodology :

• Target Selection : Use PDB structures (e.g., 14α-demethylase lanosterol, PDB:3LD6) for docking studies .
• Software : AutoDock Vina or Schrödinger Suite to calculate binding affinities. The trifluoromethyl group shows enhanced hydrophobic interactions with CYP51 active sites .
• Validation : Compare docking scores (ΔG < −8 kcal/mol) with in vitro antifungal assays (e.g., MIC ≤ 2 µg/mL against Candida spp.) .

Q. How to address contradictions in biological assay data (e.g., variable IC$_{50}$ values)?

• Methodology :

• Orthogonal Assays : Cross-validate using fluorescence-based (e.g., Alamar Blue) and luminescence-based (e.g., CellTiter-Glo) viability assays .
• Purity Checks : Re-analyze compound batches via LC-MS to rule out degradation products .
• Statistical Analysis : Apply ANOVA to identify outliers; use ≥3 replicates per condition .

Q. What strategies guide the design of analogs for structure-activity relationship (SAR) studies?

• Methodology :

• Substituent Variation : Replace the 4-methoxybenzyl group with electron-withdrawing (e.g., nitro) or bulky (e.g., tert-butyl) groups to assess steric/electronic effects .
• Bioisosteres : Substitute the trifluoromethyl group with chlorine or cyano to modulate lipophilicity (logP) .
• In Silico Screening : Generate QSAR models using MOE or CODESSA to prioritize synthetic targets .

Q. How to evaluate the compound’s stability under physiological conditions?

• Methodology :

• Thermal Analysis : Use TGA/DSC to monitor decomposition temperatures (>200°C indicates thermal stability) .
• Hydrolytic Stability : Incubate in PBS (pH 7.4) at 37°C for 24–72 hours; track degradation via UPLC .
• Photostability : Expose to UV light (300–400 nm) and quantify isomerization by $^1$H NMR .